Cas no 365215-38-9 ((4R)-4-benzyl-2-[6-[(4R)-4-benzyl-4,5-dihydrooxazol-2-yl]-2-pyridyl]-4,5-dihydrooxazole)

• Product Name: (4R)-4-benzyl-2-[6-[(4R)-4-benzyl-4,5-dihydrooxazol-2-yl]-2-pyridyl]-4,5-dihydrooxazole
• CAS No: 365215-38-9
• MF: C₂₅H₂₃N₃O₂
• MW: 397.469025850296
• MDL: MFCD23704922
• CID: 1086005
• PubChem ID: 73554017
• Update Time: 2025-06-03

(4R)-4-benzyl-2-[6-[(4R)-4-benzyl-4,5-dihydrooxazol-2-yl]-2-pyridyl]-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis((R)-4-benzyl-4,5-dihydrooxazol-2-yl)pyridine
• 2,6-Bis[(4R)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]pyridine
• 2,6-Bis[(4R)-benzyl-2-oxazolin-2-yl]pyridine
• 2,2'-(2,6-Pyridinediyl)bis[(4R)-4alpha-benzyl-2-oxazoline]
• (4R)-4-benzyl-2-[6-[(4R)-4-benzyl-4,5-dihydrooxazol-2-yl]-2-pyridyl]-4,5-dihydrooxazole
• AKOS022184771
• C25H23N3O2
• (4R)-4-benzyl-2-[6-[(4R)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]pyridin-2-yl]-4,5-dihydro-1,3-oxazole
• 365215-38-9
• (R,R)-Bn-Pybox
• AS-66152
• DB-211420
• CS-0086526
• MFCD23704922
• A924050
• 2 pound not6-Bis[(4R)-benzyl-2-oxazolin-2-yl]pyridine

• MDL： MFCD23704922
• Inchi： 1S/C25H23N3O2/c1-3-8-18(9-4-1)14-20-16-29-24(26-20)22-12-7-13-23(28-22)25-27-21(17-30-25)15-19-10-5-2-6-11-19/h1-13,20-21H,14-17H2/t20-,21-/m1/s1
• InChI Key： ZBONTXCYJLVGLR-NHCUHLMSSA-N
• SMILES： O1C(C2C=CC=C(C3=N[C@@H](CO3)CC3C=CC=CC=3)N=2)=N[C@@H](C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 397.17919
• Monoisotopic Mass: 397.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.1
• XLogP3: 4.6

Experimental Properties

• PSA: 56.07

(4R)-4-benzyl-2-[6-[(4R)-4-benzyl-4,5-dihydrooxazol-2-yl]-2-pyridyl]-4,5-dihydrooxazole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on (4R)-4-benzyl-2-[6-[(4R)-4-benzyl-4,5-dihydrooxazol-2-yl]-2-pyridyl]-4,5-dihydrooxazole

Compound CAS No 365215-38-9: (4R)-4-benzyl-2-[6-[(4R)-4-benzyl-4,5-dihydrooxazol-2-yl]-2-pyridyl]-4,5-dihydrooxazole

The compound CAS No 365215-38-9, also known as (4R)-4-benzyl-2-[6-[(4R)-4-benzyl-4,5-dihydrooxazol-2-yl]-2-pyridyl]-4,5-dihydrooxazole, is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound has garnered attention due to its unique structural features and promising applications in medicinal chemistry.

Structural Overview: The molecule consists of a dihydrooxazole ring system with a benzyl substituent at the 4R position and a pyridine ring fused at the 6-position of the dihydrooxazole moiety. The stereochemistry at the 4R position is critical for its biological activity and selectivity. The presence of the benzyl group introduces steric and electronic effects that influence the compound's interaction with biological targets.

Synthesis and Optimization: Recent advancements in synthetic chemistry have enabled the efficient construction of this complex molecule. Researchers have employed various strategies, including tandem cyclization reactions and stereo-selective synthesis, to optimize the production process. These methods have significantly improved the yield and purity of the compound, making it more accessible for further studies.

Biological Activity: Studies have shown that (4R)-4-benzyl-2-[6-[(4R)-4-benzyl-4,5-dihydrooxazol-2-yl]-2-pyridyl]-4,5-dihydrooxazole exhibits potent activity against various biological targets, including kinases and proteases. Its ability to modulate these targets makes it a promising candidate for therapeutic interventions in diseases such as cancer and inflammatory disorders.

Applications in Drug Delivery: Beyond its direct biological activity, this compound has been explored for its potential in drug delivery systems. Its unique structure allows for the incorporation of additional functional groups, enabling the development of targeted drug delivery vehicles with enhanced bioavailability and reduced side effects.

Safety and Toxicology: As with any novel compound intended for therapeutic use, understanding its safety profile is paramount. Preliminary toxicological studies indicate that CAS No 365215-38-9 demonstrates low toxicity at therapeutic doses, suggesting a favorable safety margin for potential clinical applications.

Future Directions: Ongoing research is focused on further elucidating the mechanism of action of this compound and exploring its potential in combination therapies. Additionally, efforts are underway to develop scalable manufacturing processes to meet the increasing demand for this promising molecule.